Ketals

Ketals are a class of cyclic organic compounds characterized by the presence of at least one ketone group bonded to two alkyl groups within a ring structure. These compounds find applications in various industries due to their unique properties. Specifically, ketals exhibit high stability and resistance to hydrolysis, making them valuable as intermediates in organic synthesis and catalysts for various chemical reactions. Additionally, they are utilized in the pharmaceutical industry for synthesizing complex molecules and in the polymer industry for enhancing the performance of polymers. Due to their excellent thermal stability and ability to form strong bonds, ketals play a crucial role in developing advanced materials with improved mechanical properties. The versatility of these compounds allows them to be tailored for specific applications, offering significant advantages in terms of chemical reactivity and physical characteristics.

Chemical Name	CAS	MF
1,7-Dioxaspiro[5.5]undecane-3-methanol,9-ethyl-4-hydroxy-, (3S,4S,6R,9R)-	83780-27-2	C₁₂H₂₂O₄
2-(hexa-2,4-diyn-1-ylidene)-1,6-dioxaspiro4.4non-3-ene	50257-98-2	C₁₃H₁₂O₂
2H,8H-4,6a-Epoxy-10,1a-(epoxymethano)oxireno[4,5]cyclodeca[1,2-b]furan-8,12-dione,3,4,9,9a,10,10a-hexahydro-9a-hydroxy-5,9-dimethyl-,(1aR,4R,6aR,9S,9aS,10S,10aR)-rel-(+)- (9CI)	153150-81-3	C₁₅H₁₆O₇
1,7-Dioxaspiro[5.5]undec-10-ene-2-propanoicacid, a,5-dihydroxy-a,10-dimethyl-8-[(1R,2E)-1-methyl-3-[(2R,4'aR,5R,6'S,8'R,8'aS)-octahydro-8'-hydroxy-6'-[(1S,3S)-1-hydroxy-3-[(2S,6S,11R)-11-methyl-1,7-dioxaspiro[5.5]undec-2-yl]butyl]-7'-methylenespiro[furan-2(3H),2'(3'H)-pyrano[3,2-b]pyran]-5-yl]-2-propen-1-yl]-,(aR,2R,5R,6S,8S)-	139933-46-3	C₄₄H₆₈O₁₃
7a,3a-(Epoxyethano)-1,3-benzodioxol-6(7H)-one,9-(1-hydroxy-1-methylethyl)-5-(2-propenyl)-, (3aR,7aS,9R)- (9CI)	145701-20-8	C₁₅H₂₀O₅
1,3-Benzodioxole-5-carboxylicacid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester,(2S,3aR,7R,7aR)-	91432-46-1	C₁₁H₁₅NO₆
3,5-Diaminobenzoic acid	5535-87-5	C₁₄H₁₄O₂
1,4-Epoxy-1,8,10,13-tetrahydroxy-5,7(11)-germacradien-12,6-olide; (1α,4β,8α,10α)-form, 1,13-Di-Me ether, 8-Ac	101528-06-7	C₁₉H₂₆O₈
2,5-Epoxy-2,8-dihydroxy-1(10),3,11(13)-germacratrien-12,6-olide; (1(10)Z,2S,5α,6α,8α)-form, O2-Me, 8-O-(2-methylpropenoyl)	102934-35-0	C₂₀H₂₄O₆
Exogonic acid; (2S,5S,7S)-form, 3R-Hydroxy	1456531-82-0	C₁₀H₁₆O₅

Related Literature

1. Aggregation-induced chiral symmetry breaking of a naphthalimide–cyanostilbene dyad†

Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
2. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
3. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Recommended suppliers

上海嵘奥生物技术有限公司

Factory Trade Brand reagents

Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.

Factory Trade Brand reagents

Company nature: Private enterprises
Nantong Boya Environmental Protection Technology Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Beyond Pharmaceutical Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises
Jiangsu Xinsu New Materials Co., Ltd

Factory Trade Brand reagents

Company nature: Private enterprises